![molecular formula C12H20N2O B3171120 N-[3-(4-Amino-2-methylphenoxy)propyl]-N,N-dimethylamine CAS No. 946663-43-0](/img/structure/B3171120.png)
N-[3-(4-Amino-2-methylphenoxy)propyl]-N,N-dimethylamine
Overview
Description
N-[3-(4-Amino-2-methylphenoxy)propyl]-N,N-dimethylamine is a chemical compound with the CAS Number: 946663-43-0 and a molecular weight of 208.3 . It is a specialty product often used in proteomics research .
Molecular Structure Analysis
The molecular structure of N-[3-(4-Amino-2-methylphenoxy)propyl]-N,N-dimethylamine can be represented by the linear formula C12H20N2O . The InChI code for this compound is 1S/C12H20N2O/c1-10-9-11(13)5-6-12(10)15-8-4-7-14(2)3/h5-6,9H,4,7-8,13H2,1-3H3 .Scientific Research Applications
Nitrosamine Formation and Degradation
Nitrosamines, including N-nitrosodimethylamine (NDMA), have been extensively studied due to their formation in water and their potential health risks. The research on the kinetics and mechanisms of formation and destruction of NDMA in water provides insights into the reactions of amine precursors with disinfectants, suggesting that compounds with dimethylamine moieties may contribute to NDMA formation potentials in treated water. This area of study is crucial for understanding how similar compounds may behave in environmental contexts and their implications for water treatment processes (Sharma, 2012).
Biological Activities of Amines and Amides
Amines and amides play significant roles in biological systems, including their involvement as precursors of carcinogenic N-nitroso compounds. The understanding of naturally occurring amines and amides in foods and their potential to form carcinogenic compounds upon reaction with nitrites highlights the importance of studying these compounds for their health implications and roles in disease mechanisms (Lin, 1986).
Pharmacology and Toxicology
The pharmacological and toxicological profiles of compounds structurally related to N-[3-(4-Amino-2-methylphenoxy)propyl]-N,N-dimethylamine, such as hallucinogens derived from phenethylamines, have been studied for their effects on the central nervous system. These studies can provide a basis for understanding the potential biological activities of N-[3-(4-Amino-2-methylphenoxy)propyl]-N,N-dimethylamine and related compounds, including their interactions with receptors and potential psychoactive effects (Halberstadt, 2017).
Amyloid Imaging in Alzheimer's Disease
Research on amyloid imaging ligands for Alzheimer's disease, involving compounds with dimethylamino moieties, underscores the potential of N-[3-(4-Amino-2-methylphenoxy)propyl]-N,N-dimethylamine in neuroimaging and diagnostic applications. These studies highlight the significance of amine and amide compounds in developing tools for early detection and monitoring of neurodegenerative diseases (Nordberg, 2007).
Safety and Hazards
properties
IUPAC Name |
4-[3-(dimethylamino)propoxy]-3-methylaniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O/c1-10-9-11(13)5-6-12(10)15-8-4-7-14(2)3/h5-6,9H,4,7-8,13H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGUJSRWOGIUJMJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N)OCCCN(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(4-Amino-2-methylphenoxy)propyl]-N,N-dimethylamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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